3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide

• IUPAC Name: 3-ethoxy-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C16H20N4O4S/c1-3-24-11-9-15(21)19-13-4-6-14(7-5-13)25(22,23)20-16-17-10-8-12(2)18-16/h4-8,10H,3,9,11H2,1-2H3,(H,19,21)(H,17,18,20)
• InChI Key: PKXXIXSWHXVLEV-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC(=N2)C
• Molecular Formula: C16H20N4O4S
• Molecular Weight: 364.4 g/mol

Description

3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide involves inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of PARP-1, which is involved in DNA repair, and NF-κB, which is involved in inflammation. This compound also inhibits the activity of certain kinases, such as AKT and ERK, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the activity of certain kinases involved in cell signaling pathways. This compound has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide in lab experiments is its potential as an anticancer agent. This compound has been shown to be effective against several types of cancer cells and has low toxicity. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of its potential as a treatment for autoimmune diseases. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in other areas, such as neurodegenerative diseases and cardiovascular diseases.

Scientific Research Applications

3-ethoxy-N-(4-{[(4-methyl-2-pyrimidinyl)amino]sulfonyl}phenyl)propanamide has been studied for its potential applications in various fields. One of the main areas of research is cancer treatment. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and in the treatment of autoimmune diseases.